Cas no 105409-93-6 (3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-)
105409-93-6 structure
Product Name:3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-
CAS No:105409-93-6
MF:C19H12N2O2
MW:300.310784339905
CID:1153289
Update Time:2024-07-27
3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-
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- Inchi: 1S/C19H12N2O2/c20-13-16-7-4-12-21-19(16)23-17-10-8-15(9-11-17)18(22)14-5-2-1-3-6-14/h1-12H
- InChI Key: QAMFDBJLVGELAG-UHFFFAOYSA-N
- SMILES: C1(OC2=CC=C(C(=O)C3=CC=CC=C3)C=C2)=NC=CC=C1C#N
Computed Properties
- Exact Mass: 300.08996
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 477.7±40.0 °C(Predicted)
- PSA: 62.98
- pka: -1.06±0.22(Predicted)
3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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